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Introduction

Iridium(lV) iodide, with the CAS number 7790-45-6, is an inorganic compound with the
chemical formula Irla. It is a black powder that has garnered significant interest in the field of
catalysis, particularly in industrial processes. This technical guide provides a comprehensive
overview of the synthesis, properties, and primary applications of Iridium(IV) iodide, with a
focus on its role in catalytic organic reactions. While its direct application in drug development
is not prominent, its utility in synthesizing complex organic molecules makes it a relevant
compound for the broader chemical and pharmaceutical industries.

Chemical and Physical Properties

Iridium(lV) iodide is characterized by the following properties. A summary of its key
guantitative data is presented in Table 1.

o Appearance: Black crystalline powder.[1]

e Solubility: It is insoluble in water and alcohol.[1] However, it dissolves in aqueous solutions of
potassium iodide (KI) to form complex salts, resulting in a ruby red solution.[1]

e Thermal Stability: The compound decomposes upon heating to iridium metal and iodine gas.

[1]
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Table 1: Summary of Quantitative Data for Iridium(IV) lodide

Property Value Reference(s)
CAS Number 7790-45-6 [1]
Molecular Formula Irla [1]
Molar Mass 699.835 g/mol [1]
_ _ 100 °C (212 °F; 373 K)
Melting Point [1]
(decomposes)
Crystal Structure Hexagonal [1]

Synthesis and Experimental Protocols
General Synthesis Method

The primary route for the synthesis of Iridium(lV) iodide involves the reaction of a suitable
iridium precursor with an iodide salt in an aqueous solution.[1]

Reaction Scheme:
K2[IrCle] + 6 KI — Irla + 6 KCI + 12 or Hz[IrClé] + 6 KI - Irla + 6 KCl + 2 HI + |2

A general workflow for the synthesis is depicted in the following diagram:
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Caption: General workflow for the synthesis of Iridium(IV) iodide.

Detailed Experimental Protocol (lllustrative)

While a specific, detailed protocol for the synthesis of Iridium(lV) iodide is not readily available
in the public domain, the following illustrative procedure is based on the general method
described. Researchers should optimize the conditions based on their specific laboratory setup
and safety protocols.

Materials:

Dipotassium hexachloroiridate(IV) (Kz[IrCle]) or Hexachloroiridic(1V) acid (Hz[IrCle])

Potassium iodide (KI)

Deionized water

Ethanol

Procedure:
e Preparation of Reactant Solutions:

o Prepare a saturated aqueous solution of potassium iodide.

o Prepare an aqueous solution of the iridium precursor (e.g., 0.1 M Kz[IrCle]).
e Reaction:

o Slowly add the iridium precursor solution to the vigorously stirred potassium iodide
solution at room temperature.

o Ablack precipitate of Iridium(IV) iodide should form immediately.

o Continue stirring the mixture for a predetermined time (e.g., 1-2 hours) to ensure complete
reaction.
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« Isolation and Purification:
o Collect the precipitate by vacuum filtration.

o Wash the solid sequentially with deionized water and then with ethanol to remove
unreacted starting materials and byproducts.

o Dry the resulting black powder under vacuum to obtain pure Iridium(IV) iodide.

Catalytic Applications

The most significant application of Iridium(lV) iodide is as a catalyst or catalyst precursor in
organic synthesis, most notably in the carbonylation of methanol to produce acetic acid, a
process known as the Cativa™ process.[2]

The Cativa™ Process: Methanol Carbonylation

The Cativa™ process is an industrial method for the production of acetic acid. It utilizes an
iridium-based catalyst system, which is promoted by a ruthenium compound. This process is
favored over the older rhodium-based Monsanto process due to its higher efficiency and
stability, especially at lower water concentrations.[2]

The active catalytic species is an anionic iridium(l) complex, [Ir(CO)zI2]~. The catalytic cycle
involves the oxidative addition of methyl iodide to this complex, followed by migratory insertion
of carbon monoxide and subsequent reductive elimination of acetyl iodide, which is then
hydrolyzed to acetic acid.[2]

The key steps in the catalytic cycle are illustrated in the diagram below:
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Caption: Simplified catalytic cycle of the Cativa™ process for methanol carbonylation.
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Experimental Protocol for Methanol Carbonylation
(Laboratory Scale - lllustrative)

The following is a conceptual laboratory-scale protocol for the carbonylation of methanol. This
reaction is typically carried out under high pressure and requires specialized equipment.

Materials and Equipment:

Iridium(lV) iodide (or a suitable iridium precursor)

e Ruthenium promoter (e.g., RuCls-xHz20)

e Methanol

¢ Methyl iodide

o Acetic acid (as solvent)

e Carbon monoxide (CO) gas

e High-pressure autoclave reactor equipped with a stirrer, gas inlet, and sampling valve.

Procedure:

e Reactor Setup:

o Charge the autoclave with the iridium catalyst, ruthenium promoter, acetic acid, water, and
methyl iodide.

o Seal the reactor and purge it several times with nitrogen, followed by carbon monoxide.

e Reaction:

o Pressurize the reactor with carbon monoxide to the desired pressure.

o Heat the reactor to the reaction temperature (typically 150-200 °C) with vigorous stirring.

o Maintain a constant CO pressure throughout the reaction.
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e Monitoring and Analysis:
o Periodically take liquid samples from the reactor using the sampling valve.

o Analyze the samples by gas chromatography (GC) to determine the concentration of
acetic acid and other products.

o Work-up:

o After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess CO.

o The product mixture can be purified by distillation.

Safety and Handling

Iridium(lV) iodide is an irritant. The following safety precautions should be observed when
handling this compound:

o Personal Protective Equipment (PPE): Wear appropriate safety goggles, chemical-resistant
gloves, and a lab coat.

¢ Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust.

o Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

Iridium(lV) iodide is a valuable inorganic compound with significant applications as a catalyst
in organic synthesis. Its primary role in the industrially important Cativa™ process for acetic
acid production highlights its importance in modern chemical manufacturing. While detailed
experimental protocols for its synthesis and specific catalytic applications can be proprietary,
the general principles and illustrative procedures provided in this guide offer a solid foundation
for researchers and scientists working in catalysis and synthetic chemistry. Further research
into the catalytic properties of iridium iodide complexes may lead to the development of new
and more efficient synthetic methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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